Cas no 1270516-44-3 (2-amino-2-(2-chloroquinolin-3-yl)ethan-1-ol)

• Product Name: 2-amino-2-(2-chloroquinolin-3-yl)ethan-1-ol
• CAS No: 1270516-44-3
• MF: C₁₁H₁₁ClN₂O
• MW: 222.67084145546
• CID: 6148332
• PubChem ID: 116985247
• Update Time: 2025-06-11

2-amino-2-(2-chloroquinolin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2-chloroquinolin-3-yl)ethan-1-ol
• EN300-2001820
• 1270516-44-3

• Inchi： 1S/C11H11ClN2O/c12-11-8(9(13)6-15)5-7-3-1-2-4-10(7)14-11/h1-5,9,15H,6,13H2
• InChI Key： JMKAJPPOCQYUAL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C2C=CC=CC2=N1)C(CO)N

Computed Properties

• Exact Mass: 222.0559907g/mol
• Monoisotopic Mass: 222.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-amino-2-(2-chloroquinolin-3-yl)ethan-1-ol

2-Amino-2-(2-Chloroquinolin-3-yl)ethan-1-ol: A Comprehensive Overview of CAS No. 1270516-44-3

2-Amino-2-(2-chloroquinolin-3-yl)ethan-1-ol (CAS No. 1270516-44-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, also known as ACQE, is a derivative of quinoline, a heterocyclic aromatic compound with a wide range of biological activities.

The chemical structure of 2-amino-2-(2-chloroquinolin-3-yl)ethan-1-ol features an amino group and a hydroxyl group attached to an ethylene bridge, which is further substituted with a 2-chloroquinoline moiety. This intricate structure confers the compound with several key properties, including high solubility in polar solvents and the ability to form stable complexes with various metal ions. These characteristics make it an attractive candidate for drug development and other chemical applications.

Recent studies have highlighted the potential of ACQE in various therapeutic areas. One notable application is its use as an antimalarial agent. Malaria, caused by Plasmodium parasites, remains a significant global health challenge, particularly in tropical and subtropical regions. Research has shown that ACQE exhibits potent antimalarial activity by targeting the hemozoin formation process, which is crucial for the survival of Plasmodium parasites within red blood cells. This mechanism of action is distinct from that of traditional antimalarials, making ACQE a promising lead compound for the development of new antimalarial drugs.

Beyond its antimalarial properties, 2-amino-2-(2-chloroquinolin-3-yl)ethan-1-ol has also shown promise in the treatment of neurodegenerative diseases. Studies have demonstrated that this compound can cross the blood-brain barrier and exhibit neuroprotective effects by modulating oxidative stress and inflammation. These findings suggest that ACQE could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a significant role in disease progression.

In addition to its biological activities, the synthesis of ACQE has been optimized to improve yield and purity. Various synthetic routes have been explored, including multi-step processes involving condensation reactions and functional group transformations. One efficient method involves the reaction of 2-chloroquinoline with an appropriate amino alcohol derivative under controlled conditions. The resulting product can be further purified using techniques such as column chromatography and recrystallization to achieve high purity levels suitable for pharmaceutical applications.

The safety profile of 2-amino-2-(2-chloroquinolin-3-yl)ethan-1-ol has also been extensively evaluated. Preclinical studies have shown that this compound exhibits low toxicity in animal models, with no significant adverse effects observed at therapeutic doses. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects. These trials will provide crucial data on pharmacokinetics, pharmacodynamics, and potential side effects, which are essential for advancing the compound through the drug development pipeline.

In conclusion, CAS No. 1270516-44-3, or 2-amino-2-(2-chloroquinolin-3-yl)ethan-1-ol, represents a promising compound with diverse therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, it is likely that this compound will play an increasingly important role in addressing some of the most pressing health challenges facing society today.